Cas no 896320-55-1 (N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide)

• Product Name: N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide
• CAS No: 896320-55-1
• MF: C₂₁H₁₉FN₂O₅S
• MW: 430.449367761612
• CID: 6251173
• PubChem ID: 16032308
• Update Time: 2025-05-17

N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide
• N1-(2-fluorobenzyl)-N2-(2-(furan-2-yl)-2-(phenylsulfonyl)ethyl)oxalamide
• HMS1903M22
• NCGC00136435-01
• SR-01000022889
• 896320-55-1
• G856-5239
• AKOS002057639
• N'-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-N-[(2-fluorophenyl)methyl]oxamide
• AKOS021719513
• N-(2-fluorobenzyl)-N'-[2-(2-furyl)-2-(phenylsulfonyl)ethyl]ethanediamide
• F2569-0110
• SR-01000022889-1
• CHEMBL1709459
• N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-N'-[(2-fluorophenyl)methyl]ethanediamide

• Inchi： 1S/C21H19FN2O5S/c22-17-10-5-4-7-15(17)13-23-20(25)21(26)24-14-19(18-11-6-12-29-18)30(27,28)16-8-2-1-3-9-16/h1-12,19H,13-14H2,(H,23,25)(H,24,26)
• InChI Key： JQUVTOQDBOBOPA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C1=CC=CO1)CNC(C(NCC1C=CC=CC=1F)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 430.09987105g/mol
• Monoisotopic Mass: 430.09987105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide

N-2-(Benzenesulfonyl)-2-(Furan-2-yl)Ethyl-N'-(2-Fluorophenyl)Methylethanediamide: A Comprehensive Overview

The compound with CAS No. 896320-55-1, named N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzenesulfonyl group, a furan ring, and a fluorophenyl group. These functional groups contribute to its versatile properties and make it an interesting subject for both academic research and industrial development.

Recent studies have highlighted the importance of benzenesulfonyl-containing compounds in the field of medicinal chemistry. The sulfonyl group is known to enhance the bioavailability and stability of drugs, making it a valuable component in drug design. Similarly, the presence of a furan ring adds electronic diversity to the molecule, potentially influencing its reactivity and selectivity in various reactions. The fluorophenyl group, on the other hand, introduces fluorine atoms, which are known for their ability to modulate physical and chemical properties such as lipophilicity and hydrogen bonding capacity.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that methylethanediamide derivatives can serve as building blocks for advanced materials, including polymers and nanomaterials. The ability to tailor the structure of this compound by modifying its substituents opens up new avenues for material science innovations.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway typically begins with the preparation of the benzenesulfonyl derivative, followed by coupling with the furan-containing intermediate. The final step involves introducing the fluorophenyl group through a nucleophilic substitution reaction, resulting in the complete structure of the target molecule.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Scientists are exploring more sustainable methods, such as using microwave-assisted synthesis or catalytic systems, to reduce waste and improve efficiency. These approaches not only enhance the environmental profile of the synthesis process but also make it more scalable for industrial production.

The pharmacological properties of this compound are another area of active research. Initial studies suggest that it may exhibit anti-inflammatory or antioxidant activities due to its structural similarities with known bioactive compounds. However, further research is required to validate these findings and explore its potential as a therapeutic agent.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These tools provide detailed insights into its molecular architecture, ensuring high accuracy in both synthesis and characterization processes.

In conclusion, N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide represents a fascinating example of how advanced organic chemistry can lead to innovative materials and pharmaceuticals. Its unique combination of functional groups and versatile properties positions it as a valuable compound for future research and development efforts.